Cas no 1261445-39-9 (6-Fluoro-3-(perfluorophenyl)pyridine-2-methanol)

• Product Name: 6-Fluoro-3-(perfluorophenyl)pyridine-2-methanol
• CAS No: 1261445-39-9
• MF: C₁₂H₅F₆NO
• MW: 293.164623975754
• CID: 4925007
• Update Time: 2025-05-19

6-Fluoro-3-(perfluorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-(perfluorophenyl)pyridine-2-methanol

• Inchi： 1S/C12H5F6NO/c13-6-2-1-4(5(3-20)19-6)7-8(14)10(16)12(18)11(17)9(7)15/h1-2,20H,3H2
• InChI Key： JFUBUNNDCBLGTH-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1=CC=C(N=C1CO)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1

Additional information on 6-Fluoro-3-(perfluorophenyl)pyridine-2-methanol

Introduction to 6-Fluoro-3-(perfluorophenyl)pyridine-2-methanol (CAS No: 1261445-39-9)

6-Fluoro-3-(perfluorophenyl)pyridine-2-methanol, with the CAS number 1261445-39-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated pyridines, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of both fluoro and perfluorophenyl substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 6-Fluoro-3-(perfluorophenyl)pyridine-2-methanol consists of a pyridine core substituted with a fluoro group at the 6-position and a perfluorophenyl group at the 3-position, with a hydroxymethyl group at the 2-position. This specific arrangement of functional groups contributes to its reactivity and interaction with biological targets. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the pharmacokinetic properties of drugs. Additionally, the perfluorophenyl ring introduces rigidity and lipophilicity, which can influence membrane permeability and target specificity.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their promising applications in medicinal chemistry. 6-Fluoro-3-(perfluorophenyl)pyridine-2-methanol has been explored as a key intermediate in the synthesis of various bioactive molecules. Its structural features make it an attractive candidate for further derivatization, allowing chemists to tailor its properties for specific therapeutic purposes. For instance, modifications at the hydroxymethyl group can lead to the formation of esters or ethers, which may enhance solubility or bioavailability.

One of the most compelling aspects of 6-Fluoro-3-(perfluorophenyl)pyridine-2-methanol is its potential in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. Pyridine derivatives have been extensively studied for their role in modulating enzyme activity, particularly in areas such as cancer therapy and inflammatory diseases. The fluoro and perfluorophenyl groups can interact with pockets on enzymes, improving binding affinity and selectivity. This has led to several innovative drug candidates entering clinical trials, demonstrating the compound's significance in modern pharmaceutical research.

The synthesis of 6-Fluoro-3-(perfluorophenyl)pyridine-2-methanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and functional group transformations. Advanced techniques such as flow chemistry have also been employed to improve reaction efficiency and scalability. These synthetic strategies highlight the compound's versatility and its suitability for industrial-scale production.

The pharmacological profile of 6-Fluoro-3-(perfluorophenyl)pyridine-2-methanol is an area of active investigation. Preclinical studies have shown that derivatives of this compound exhibit inhibitory effects on various enzymes, including kinases and phosphodiesterases. These enzymes are often overexpressed in diseases such as cancer and autoimmune disorders, making them attractive targets for therapeutic intervention. The hydroxymethyl group provides a site for further functionalization, allowing researchers to fine-tune the pharmacological properties of the compound.

In addition to its applications in drug development, 6-Fluoro-3-(perfluorophenyl)pyridine-2-methanol has potential uses in materials science and agrochemicals. The unique electronic properties of fluorinated pyridines make them suitable for designing advanced materials with applications in organic electronics and sensors. Furthermore, their stability under various environmental conditions suggests utility in developing more effective agrochemicals that can withstand harsh conditions while maintaining efficacy.

The future prospects for 6-Fluoro-3-(perfluorophenyl)pyridine-2-methanol are promising, with ongoing research aimed at expanding its applications across multiple domains. Innovations in computational chemistry and artificial intelligence are expected to accelerate the discovery of new derivatives with enhanced properties. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into tangible benefits for society.

In conclusion, 6-Fluoro-3-(perfluorophenyl)pyridine-2-methanol (CAS No: 1261445-39-9) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and versatile reactivity make it a valuable building block for developing novel bioactive molecules. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing scientific innovation.